Cas no 379247-46-8 (4-{2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}morpholine)

• Product Name: 4-{2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}morpholine
• CAS No: 379247-46-8
• MF: C₁₇H₁₇N₃OS
• MW: 311.40138220787
• CID: 6287305
• PubChem ID: 711223
• Update Time: 2025-05-24

4-{2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}morpholine
• SMR000061396
• HMS2182O23
• SR-01000366861
• AKOS000535561
• Oprea1_752161
• SR-01000366861-1
• MLS000054048
• Z31211485
• CHEMBL1309562
• 379247-46-8
• F1143-1150
• 4-{2-METHYL-6-PHENYLTHIENO[2,3-D]PYRIMIDIN-4-YL}MORPHOLINE
• 4-(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)morpholine

• Inchi： 1S/C17H17N3OS/c1-12-18-16(20-7-9-21-10-8-20)14-11-15(22-17(14)19-12)13-5-3-2-4-6-13/h2-6,11H,7-10H2,1H3
• InChI Key： FSMZEHQTYAMEMO-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC2C1=NC(C)=NC=2N1CCOCC1

Computed Properties

• Exact Mass: 311.10923335g/mol
• Monoisotopic Mass: 311.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-{2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}morpholine

4-{2-Methyl-6-Phenylthieno[2,3-d]Pyrimidin-4-Yl}Morpholine: A Comprehensive Overview

4-{2-Methyl-6-Phenylthieno[2,3-d]Pyrimidin-4-Yl}Morpholine, also known by its CAS registry number 379247-46-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are heterocyclic aromatic compounds with a fused thiophene and pyrimidine ring system. The presence of a morpholine ring further enhances its structural complexity and functional versatility.

The molecular structure of this compound is characterized by a thienopyrimidine core, which is fused with a morpholine moiety. The thienopyrimidine ring system is known for its unique electronic properties and has been extensively studied for its applications in drug design. The substitution pattern on the thienopyrimidine ring, particularly the methyl and phenyl groups at positions 2 and 6 respectively, plays a crucial role in determining the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of 4-{2-Methyl-6-Phenylthieno[2,3-d]Pyrimidin-4-Yl}Morpholine as a promising candidate in the development of novel therapeutic agents. Its ability to interact with various biological targets, such as protein kinases and enzymes, makes it a valuable lead compound in medicinal chemistry. Researchers have explored its potential in treating conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thienopyrimidine ring system through cyclization reactions, followed by functionalization to introduce the morpholine moiety. The optimization of reaction conditions has been a focus of recent research to improve yield and purity.

In terms of applications, 4-{2-Methyl-6-Phenylthieno[2,3-d]Pyrimidin-4-Yl}Morpholine has shown promise in materials science as well. Its aromaticity and conjugated system make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its electronic properties and stability under various conditions to assess its suitability for these applications.

The compound's unique properties have also led to its use as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has been explored for applications in nanotechnology and drug delivery systems.

From an environmental perspective, the stability and biodegradability of 4-{2-Methyl-6-Phenylthieno[2,3-d]Pyrimidin-4-Yl}Morpholine have been studied to evaluate its potential impact on ecosystems. Initial findings suggest that it undergoes slow degradation under aerobic conditions, highlighting the need for further research into its environmental fate.

In conclusion, 4-{2-Methyl-6-Phenylthieno[2,3-d]Pyrimidin-4-Yl}Morpholine is a versatile compound with diverse applications across multiple disciplines. Its structural complexity and unique properties make it an attractive target for further research and development. As new insights into its chemistry and biology continue to emerge, this compound holds the potential to contribute significantly to advancements in medicine, materials science, and beyond.